VU0477886
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Overview
Description
VU0477886 is a potent mGlu4 positive allosteric modulator (PAM) with robust efficacy in a standard preclinical Parkinson's disease model, haloperidol-induced catalepsy (HIC).
Scientific Research Applications
Lab-Scale Intervention in Scientific Research VU0477886, as part of scientific research, falls into the broader context of technology and science shaping lives globally. Increased attention is being paid to the ethical, legal, and social aspects of scientific research and technological developments, especially in areas like genomics, synthetic biology, and nanotechnology. These efforts guide research and development in ways that respect societal concerns, shaping technological trajectories and research processes (Schuurbiers & Fisher, 2009).
Drug Discovery and Development The evolution of drug research, guided by pharmacology and clinical sciences, has seen significant contributions from molecular biology and genomic sciences. The development of recombinant proteins and monoclonal antibodies, combined with bioinformatics tools, has enriched therapeutic options and opened new avenues for treatment. VU0477886, as a potential candidate in drug discovery, would be part of this ongoing evolution in medicine (Drews, 2000).
Advancements in Genome Sequencing and Its Impact The rapid advancements in genome sequencing technologies, such as the shift from long reads to shorter reads compared to a reference genome, have revolutionized the identification of genetic variations. This progress in sequencing has implications for research involving compounds like VU0477886, as it enables more precise genetic investigations and potential therapeutic targeting (Bentley et al., 2008).
Technological and Ethical Challenges in Genomic Research The rapid growth in genomic data presents both opportunities and challenges. These include issues like data stewardship, integrity, access, and long-term preservation. The integrity principle emphasizes the researcher's responsibility for data accuracy, while the access principle underscores the value of openness for verification and further research. These principles are crucial in the context of VU0477886 research, ensuring transparency and scientific rigor (Ishii, 2013).
Implications of High-Dimensional Data in Genomic Research The properties of high-dimensional data spaces in genomic and proteomic studies present unique challenges for analysis and interpretation. This aspect is critical in research involving VU0477886, as it requires sophisticated statistical and computational methods to extract meaningful information from large datasets typical in genomic research (Clarke et al., 2008).
properties
Product Name |
VU0477886 |
---|---|
Molecular Formula |
C20H13ClN4O3 |
Molecular Weight |
392.8 |
IUPAC Name |
3-Amino-pyridine-2-carboxylic acid [3-chloro-4-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-phenyl]-amide |
InChI |
InChI=1S/C20H13ClN4O3/c21-14-10-11(24-18(26)17-15(22)6-3-9-23-17)7-8-16(14)25-19(27)12-4-1-2-5-13(12)20(25)28/h1-10H,22H2,(H,24,26) |
InChI Key |
XBKGMJNNALFSAJ-UHFFFAOYSA-N |
SMILES |
O=C(C1=NC=CC=C1N)NC2=CC=C(N(C(C3=C4C=CC=C3)=O)C4=O)C(Cl)=C2 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
VU0477886; VU-0477886; VU 0477886; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.